15-Ketosteryl oleate
15-Ketosteryl oleate
Brand Name:
Vulcanchem
CAS No.:
112757-40-1
VCID:
VC20846514
InChI:
InChI=1S/C45H76O3/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-42(47)48-37-28-30-44(5)36(32-37)26-27-38-39(44)29-31-45(6)40(33-41(46)43(38)45)35(4)24-22-23-34(2)3/h14-15,34-37,39-40H,7-13,16-33H2,1-6H3/b15-14+/t35-,36+,37+,39+,40-,44+,45-/m1/s1
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)OC1CCC2(C(C1)CCC3=C4C(=O)CC(C4(CCC32)C)C(C)CCCC(C)C)C
Molecular Formula:
C45H76O3
Molecular Weight:
665.1 g/mol
15-Ketosteryl oleate
CAS No.: 112757-40-1
Cat. No.: VC20846514
Molecular Formula: C45H76O3
Molecular Weight: 665.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 112757-40-1 |
|---|---|
| Molecular Formula | C45H76O3 |
| Molecular Weight | 665.1 g/mol |
| IUPAC Name | [(3S,5S,9R,10S,13R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-15-oxo-1,2,3,4,5,6,7,9,11,12,16,17-dodecahydrocyclopenta[a]phenanthren-3-yl] (E)-octadec-9-enoate |
| Standard InChI | InChI=1S/C45H76O3/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-42(47)48-37-28-30-44(5)36(32-37)26-27-38-39(44)29-31-45(6)40(33-41(46)43(38)45)35(4)24-22-23-34(2)3/h14-15,34-37,39-40H,7-13,16-33H2,1-6H3/b15-14+/t35-,36+,37+,39+,40-,44+,45-/m1/s1 |
| Standard InChI Key | LRKJKOWMCBGBRK-YREAXYLSSA-N |
| Isomeric SMILES | CCCCCCCC/C=C/CCCCCCCC(=O)O[C@H]1CC[C@]2([C@H](C1)CCC3=C4C(=O)C[C@@H]([C@]4(CC[C@@H]32)C)[C@H](C)CCCC(C)C)C |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)OC1CCC2(C(C1)CCC3=C4C(=O)CC(C4(CCC32)C)C(C)CCCC(C)C)C |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)OC1CCC2(C(C1)CCC3=C4C(=O)CC(C4(CCC32)C)C(C)CCCC(C)C)C |
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